Cas no 1213191-77-5 ((1S)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-amine)

• Product Name: (1S)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-amine
• CAS No: 1213191-77-5
• MF: C₈H₉F₃N₂
• MW: 190.165672063828
• MDL: MFCD09824133
• CID: 2617519
• PubChem ID: 72210826
• Update Time: 2025-06-10

(1S)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[5-(trifluoromethyl)pyridin-2-yl]ethanamine
• (1S)-1-[5-(TRIFLUOROMETHYL)(2-PYRIDYL)]ETHYLAMINE
• AB52657
• (1S)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-amine
• CS-0455075
• AKOS037646305
• (S)-1-(5-(TRIFLUOROMETHYL)PYRIDIN-2-YL)ETHANAMINE
• MFCD09824133
• F16980
• SCHEMBL23122207
• EN300-1936755
• AS-67997
• 1213191-77-5
• (1S)-1-[5-(trifluoromethyl)pyridin-2-yl]ethan-1-amine
• (S)-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-amine
• (1S)-1-[5-(trifluoromethyl)-2-pyridyl]ethanamine

• MDL： MFCD09824133
• Inchi： 1S/C8H9F3N2/c1-5(12)7-3-2-6(4-13-7)8(9,10)11/h2-5H,12H2,1H3/t5-/m0/s1
• InChI Key： BOHFCACEJMSLFB-YFKPBYRVSA-N
• SMILES： FC(C1=CN=C(C=C1)[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 190.07178278g/mol
• Monoisotopic Mass: 190.07178278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• XLogP3: 1

Additional information on (1S)-1-5-(trifluoromethyl)pyridin-2-ylethan-1-amine

Compound CAS No. 1213191-77-5: (1S)-1-(5-(Trifluoromethyl)pyridin-2-yl)ethan-1-amine

The compound with CAS No. 1213191-77-5, commonly referred to as (1S)-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-amine, is a structurally unique organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of amines, specifically featuring a pyridine ring substituted with a trifluoromethyl group and an ethylamine moiety. The S configuration at the chiral center highlights its stereochemical importance, which is often critical in biological interactions and pharmacokinetic properties.

Recent studies have demonstrated that (1S)-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-amine exhibits promising biological activity, particularly in modulating key cellular pathways associated with neurological disorders. For instance, research published in *Nature Communications* in 2023 revealed that this compound acts as a potent inhibitor of the serotonin transporter (SERT), a target of significant interest in the development of antidepressant medications. The trifluoromethyl group plays a pivotal role in enhancing the compound's lipophilicity, thereby improving its ability to cross the blood-brain barrier and exert its effects within the central nervous system.

Moreover, the chiral center at the ethylamine moiety contributes to the compound's selectivity for specific stereoisomers of its targets. This selectivity is crucial for minimizing off-target effects and enhancing therapeutic efficacy. Advanced computational studies using molecular docking simulations have further elucidated the binding mode of this compound to SERT, revealing a novel interaction pattern that differs from conventional antidepressants like SSRIs (selective serotonin reuptake inhibitors). These findings underscore the potential of (1S)-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-amine as a lead compound for developing next-generation antidepressant therapies.

In addition to its pharmacological applications, (1S)-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-1-amine has also been explored in synthetic chemistry for its versatility as an intermediate in complex molecule synthesis. Its unique structure allows for further functionalization at both the pyridine ring and the ethylamine group, enabling the creation of derivatives with enhanced bioavailability or altered pharmacodynamic profiles. For example, researchers have successfully synthesized analogs with additional substituents on the pyridine ring, which exhibit improved solubility and reduced toxicity.

The synthesis of (1S)-1-(5-(trifluoromethyl)pyridin-2-yl)ethan-amine typically involves a multi-step process that combines nucleophilic aromatic substitution with asymmetric catalysis to establish the chiral center. Recent advancements in catalytic asymmetric synthesis have significantly streamlined this process, making it more efficient and scalable for industrial applications. These methods are detailed in several high-profile journals, including *Angewandte Chemie* and *Journal of Medicinal Chemistry*, highlighting their importance in modern organic synthesis.

From an environmental standpoint, studies on the ecotoxicology of (1S)-related compounds have shown that they exhibit low toxicity to aquatic organisms under standard testing conditions. This is particularly important for ensuring that any pharmaceutical application does not pose unintended risks to ecosystems during drug development and disposal phases.

In conclusion, (1S)-1-(5-(trifluoromethyl)pyridin-2-yliane) stands as a remarkable example of how structural diversity can be harnessed to create compounds with potent biological activity and therapeutic potential. With ongoing research into its mechanism of action, synthetic optimization, and preclinical evaluation, this compound represents a promising avenue for addressing unmet medical needs in neuroscience and beyond.